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Compound of Interest

Compound Name: 4-Ethyl-5-fluoropyrimidine-d3
CAS No.: 1794786-17-6
Cat. No.: B584366
Get Quote
. J

Executive Summary

Compound: 4-Ethyl-5-fluoropyrimidine-d3 CAS (Unlabeled Parent): 137234-88-9 | CAS
(Labeled): 1794786-17-6 Primary Application: Internal Standard (IS) for LC-MS/MS
guantification of Voriconazole impurities/metabolites.[1]

This technical guide provides a rigorous safety framework for handling 4-Ethyl-5-
fluoropyrimidine-d3.[2] While often categorized under generic "Research Chemical" hazards,
this compound is a structural analog and impurity of Voriconazole, a triazole antifungal with
known reproductive and carcinogenic risks. Consequently, this guide adopts a Precautionary
Principle approach, classifying the compound with elevated containment requirements (OEB
3/4) rather than standard laboratory reagent protocols.

Part 1: Chemical Identity & Isotopic Considerations
Substance Identification

The "d3" suffix denotes the substitution of three hydrogen atoms with deuterium (
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H), likely on the terminal methyl of the ethyl group. This isotopic labeling increases the
molecular weight but preserves the physicochemical toxicity profile of the parent compound.

Parameter

Specification

Chemical Name

4-Ethyl-5-fluoropyrimidine-d3

Synonyms

Voriconazole Impurity Standard; 5-Fluoro-4-
(ethyl-d3)-pyrimidine

Molecular Formula

C

H

D

FN

Molecular Weight

~129.15 g/mol (vs. 126.13 g/mol for unlabeled)

Physical State

Low-melting solid or viscous liquid (Ambient)

Solubility

Soluble in Methanol, DMSO, Acetonitrile

The "Read-Across" Hazard Logic

Safety data for deuterated isotopologues is rarely empirically determined. Standard industrial

hygiene protocol dictates Read-Across methodology: assuming the isotopologue possesses

the same toxicological properties as the non-labeled parent and its associated Active

Pharmaceutical Ingredient (API) class.

Critical Insight: Because this compound is a metabolic precursor/impurity of Voriconazole, it

must be handled as a potential Reproductive Toxin (Category 1B) and Carcinogen (Category

2), surpassing the generic "lrritant” classification often found on preliminary vendor SDSs.
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Target: 4-Ethyl-5-fluoropyrimidine-d3

(No Empirical Tox Data)

Isotopic Read-Across

Parent: 4-Ethyl-5-fluoropyrimidine
(Voriconazole Impurity)

Metabolic/Structural Link

API Link: Voriconazole
(Known Teratogen/Carcinogen)

Inherited Toxicity

Hazard Assignment
(Precautionary Principle)

FINAL CLASSIFICATION:
Carc. 2, Repr. 1B, Acute Tox. 3
(High Containment Required)

Click to download full resolution via product page

Figure 1: Hazard Determination Workflow. The diagram illustrates the logic of elevating the
hazard classification based on the compound's structural relationship to Voriconazole.

Part 2: Hazard Identification (GHS Classification)[5]
[6][7]

Based on the synthesis of authoritative data for the parent scaffold and Voriconazole-related
impurities, the following GHS classification is recommended for the Safety Data Sheet (SDS).

GHS Label Elements[2][5]
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Hazard Statement

Hazard Class Category Description
Code
Acute Toxicity (Oral) 3 H301 Toxic if swallowed.[3]
) L Suspected of causing
Carcinogenicity 2 H351
cancer.[3]
] o May damage fertility
Reproductive Toxicity 1B H360 ]
or the unborn child.[3]
May cause damage to
organs (Liver/Kidney)
STOT - Repeated 2 H373
through prolonged
exposure.
Causes skin irritation
Skin/Eye lrritation 2/2A H315/H319 and serious eye

irritation.

Signal Word:DANGER

Precautionary Statements (Selected)

e P201: Obtain special instructions before use.
o P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2][4][5][6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][4][5]

e P308 + P313: IF exposed or concerned: Get medical advice/attention.[2]

Part 3: Self-Validating Safe Handling Protocols

This section outlines a Level 3 Containment Strategy. The protocol is "self-validating” because
it relies on engineering controls that physically prevent exposure, rather than relying solely on
operator technique.

Engineering Controls (The Primary Barrier)
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e Powder Handling: ALL weighing of the solid d3-isotope must occur within a Certified Fume
Hood or a Powder Containment Balance Enclosure.

e Solution Handling: Once dissolved (e.g., in DMSO/Methanol), the compound may be
handled in a standard fume hood with sash at operating height.

» Static Control: Use an ionizing bar during weighing. Deuterated compounds are often
expensive and hygroscopic; static can cause loss of mass and aerosolization.

Personal Protective Equipment (PPE)

o Respiratory: If engineering controls (hood) are breached or during spill cleanup, use a P3
(EU) or N100 (US) particulate respirator.

o Dermal: Double nitrile gloves (minimum thickness 0.11 mm). "Change-out" frequency: Every
30 minutes or immediately upon splash.

o Ocular: Chemical splash goggles. Standard safety glasses are insufficient for liquid splashes
of toxic alkylating-like agents.

Experimental Workflow: Solubilization & Storage

Deuterium exchange can occur if the compound is exposed to protic solvents under
acidic/basic conditions.

o Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation (hygroscopicity).

e Solvent Choice: Dissolve in Deuterated Solvents (e.g., DMSO-d6) if NMR is required, or
high-purity Methanol for LC-MS.

» Storage: Store stock solutions at -20°C or lower. Amber glass vials are mandatory to prevent
photodegradation (common in fluorinated heterocycles).

1. Cold Storage Prevent Condensation 2. Equilibrate Closed Transfer 3. Weighing Minimize Dust _ [ESIREFET p T T .
(-20°C) (Room Temp, Desiccator) (Fume Hood + lonizer) (MeOH/DMSO) - Alla
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Figure 2: Safe Handling Workflow. This linear process minimizes hygroscopic degradation and
aerosol exposure risks.

Part 4: Emergency Response & Waste Management
Spill Response (Dry Powder)

o Evacuate: Clear the immediate area.
o PPE Up: Don N100/P3 respirator, double gloves, and Tyvek suit.

o Contain: Cover spill with a damp paper towel (to prevent dust) or use a HEPA-filtered
vacuum dedicated to hazardous drugs.

o Decontaminate: Clean surface with 10% bleach solution (destroys biological activity of many
heterocycles) followed by water.

First Aid[13]

 Inhalation: Move to fresh air. Oxygen if breathing is difficult.[5] Immediate medical attention
required (suspected systemic toxicity).

o Skin Contact: Wash with soap and water for 15 minutes.[4] Do NOT use alcohol (increases
transdermal absorption).

o Eye Contact: Rinse cautiously with water for 15 minutes.[4][5] Remove contact lenses.[2][7]

[4][5]

Waste Disposal

o Classification: Hazardous Chemical Waste (Toxic).

e Protocol: Segregate into "High Hazard" or "Cytotoxic" waste streams. Do not mix with
general organic solvents.

» Destruction: High-temperature incineration (>1000°C) with scrubber for Hydrogen Fluoride
(HF) and Nitrogen Oxides (NOx).
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Part 5: Regulatory Compliance
TSCA (USA) & REACH (EU) Status

e Research Exemption: 4-Ethyl-5-fluoropyrimidine-d3 is generally not listed on the public
TSCA inventory. It is supplied under the TSCA R&D Exemption (40 CFR 720.36).[7]

o Usage Restriction: Must be used only for Research & Development by technically qualified
individuals. Not for commercial use or consumer products.

Isotope Regulations

e Radioactivity: This compound is NOT radioactive. It is a stable isotope. No NRC license is
required.

o Export Control: Deuterated compounds may be subject to export controls (e.g., dual-use
lists) depending on the quantity and jurisdiction, though usually exempt in small analytical
guantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b584366/docs?utm_src=pdf-body#comprehensive-safety-architecture-sds-technical-guide-4-ethyl-5-fluoropyrimidine-d3
https://www.sigmaaldrich.com/TW/zh/sds/sial/d6924
https://pubchem.ncbi.nlm.nih.gov/compound/19074919
https://www.sigmaaldrich.com/TW/zh/sds/sial/d6924
https://datasheets.scbt.com/sds/aghs/en/sc-352388.pdf
https://www.airgas.com/msds/002419.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1200
https://www.sigmaaldrich.com/TW/zh/sds/sial/d6924
https://echa.europa.eu/guidance-documents/guidance-on-clp
https://www.benchchem.com/product/b584366?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. 4-Ethyl-5-fluoropyrimidine-d3 | CymitQuimica [cymitquimica.com]

2. static.cymitquimica.com [static.cymitquimica.com]

3. 4-Ethyl-5-fluoropyrimidine | C6H7FN2 | CID 19074919 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. XiXisys | GHS 11 (Rev.11) SDS Word T CAS: 62802-42-0 Name: 2-Chloro-5-
fluoropyrimidine [xixisys.com]

e 6. isotope.com [isotope.com]
e 7. sigmaaldrich.com [sigmaaldrich.com]
e 8. airgas.com [airgas.com]

 To cite this document: BenchChem. [Comprehensive Safety Architecture & SDS Technical
Guide: 4-Ethyl-5-fluoropyrimidine-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584366/docs#comprehensive-safety-architecture-
sds-technical-guide-4-ethyl-5-fluoropyrimidine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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